Cas no 2229365-15-3 (tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate
• CAS No: 2229365-15-3
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6406698
• PubChem ID: 165706044
• Update Time: 2025-10-31

tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate
• 2229365-15-3
• EN300-1898924
• tert-butyl N-[3-(1-ethynylcyclopropyl)oxolan-3-yl]carbamate

• Inchi： 1S/C14H21NO3/c1-5-13(6-7-13)14(8-9-17-10-14)15-11(16)18-12(2,3)4/h1H,6-10H2,2-4H3,(H,15,16)
• InChI Key： VTEXTFZWJMOPSB-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C1(C#C)CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2229365-15-3): Properties, Applications, and Industry Insights

The compound tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2229365-15-3) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This carbamate-derived molecule combines a cyclopropyl ring with an ethynyl group and a tert-butyl protecting moiety, making it a versatile intermediate for synthetic chemistry. Researchers are particularly interested in its role in drug discovery, where it serves as a building block for small-molecule inhibitors and bioconjugation strategies.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate has surged, driven by advancements in targeted therapies and precision medicine. The compound’s stereochemistry and functional groups enable selective modifications, aligning with the industry’s shift toward personalized treatment options. A growing body of literature explores its utility in kinase inhibitor synthesis, a hot topic in oncology research and autoimmune disease management.

From a synthetic perspective, the ethynylcyclopropyl moiety in CAS No. 2229365-15-3 offers intriguing reactivity patterns. Cyclopropane rings are known for their ring strain, which can be leveraged for click chemistry applications—a technique widely adopted in biomarker labeling and proteomics. This aligns with the rising popularity of bioorthogonal chemistry, a field frequently searched in academic and industrial databases. The compound’s oxolan (tetrahydrofuran) segment further enhances its solubility, a critical factor for formulation development in drug delivery systems.

Environmental and regulatory trends also influence the discourse around tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate. With increasing emphasis on green chemistry, researchers are investigating solvent-free or catalytic synthesis routes for such intermediates. Questions like "How to improve the yield of CAS 2229365-15-3?" or "What are the alternatives to traditional purification methods?" reflect common search queries, highlighting the need for process optimization and sustainable practices.

The commercial landscape for CAS No. 2229365-15-3 is evolving, with suppliers focusing on GMP-compliant production to meet pharmaceutical-grade standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing another frequent search topic: "How to characterize tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate?". These methods ensure batch-to-batch consistency, a priority for contract manufacturing organizations (CMOs) and API producers.

Looking ahead, the integration of AI-driven retrosynthesis tools could revolutionize the production of tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate. Platforms like Cheminformatics and machine learning models are being explored to predict optimal reaction conditions—a trend resonating with queries such as "Can AI accelerate carbamate synthesis?". This intersection of computational chemistry and experimental validation underscores the compound’s relevance in modern R&D workflows.

In summary, tert-butyl N-3-(1-ethynylcyclopropyl)oxolan-3-ylcarbamate (CAS No. 2229365-15-3) exemplifies the synergy between structural ingenuity and applied science. Its applications span medicinal chemistry, material science, and beyond, while its study addresses pressing industry challenges—from scalability to sustainability. As research continues, this compound is poised to remain a focal point for innovation in synthetic and life sciences.